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Compound of Interest

Compound Name: Allyl 2-Chlorophenyl Ether

CAS No.: 20788-42-5

Cat. No.: B1267163

Get Quote

An In-depth Technical Guide to Allyl 2-Chlorophenyl Ether

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development engaged with Allyl 2-Chlorophenyl Ether. It moves beyond

a simple data summary to provide a synthesized understanding of its properties, reactivity, and

handling, grounded in established chemical principles. Our focus is on delivering field-proven

insights and robust methodologies to support your research and development endeavors.

Core Molecular Identity and Significance
Allyl 2-chlorophenyl ether, with CAS Number 20788-42-5, is an aromatic ether characterized

by an allyl group attached via an oxygen bridge to a 2-chlorinated benzene ring.[1][2] This

structure is of significant interest in synthetic chemistry. The allyl group serves as a versatile

functional handle and a common protecting group for phenols, known for its stability under

various conditions yet amenable to selective cleavage.[3] Furthermore, the chloro-substituted

aromatic ring is a prevalent motif in pharmacologically active compounds, making this molecule

a valuable building block for library synthesis and lead optimization in drug discovery.[4]

The strategic placement of the chlorine atom at the ortho position influences the molecule's

electronic properties and steric environment, which can have profound effects on its reactivity
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and the biological activity of its derivatives.

Physicochemical Properties
The fundamental physical and chemical properties of Allyl 2-Chlorophenyl Ether are

summarized below. These parameters are critical for designing experimental conditions, from

reaction setup to purification and storage.

Property Value Source

Molecular Formula C₉H₉ClO PubChem[1]

Molecular Weight 168.62 g/mol PubChem[1]

CAS Number 20788-42-5 ChemicalBook[2]

Appearance
Colorless to Almost Colorless

Clear Liquid

TCI (for analogous Allyl Phenyl

Ether)

Boiling Point 118-120 °C (at 25 Torr) ChemicalBook[2]

Density 1.133 g/cm³ (at 15 °C) ChemicalBook[2]

Solubility

Insoluble in water; Soluble in

common organic solvents like

ether, acetone, benzene.

Inferred from general

properties of haloalkanes and

allyl ethers[5][6]

Predicted XlogP 2.9 PubChemLite[7]

Note on Boiling Point: The reported boiling point is under reduced pressure. The boiling point at

atmospheric pressure will be significantly higher, a crucial consideration for purification by

distillation to avoid thermal decomposition.

Spectroscopic Profile for Structural Verification
Accurate characterization is the bedrock of chemical research. The expected spectroscopic

data for Allyl 2-Chlorophenyl Ether are as follows:

¹H NMR: The proton NMR spectrum is expected to show distinct signals corresponding to

the allyl and aromatic protons. The allyl group should present a multiplet for the internal vinyl
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proton (-CH=), a doublet of doublets for the terminal vinyl protons (=CH₂), and a doublet for

the methylene protons (-O-CH₂-). The four protons on the substituted benzene ring will

appear as complex multiplets in the aromatic region.

¹³C NMR: The carbon spectrum will show nine distinct signals, including three for the allyl

group and six for the 2-chlorophenyl ring.

Infrared (IR) Spectroscopy: Key vibrational bands would include C-H stretching for both

aromatic and alkene groups, C=C stretching for the allyl and aromatic moieties, and a strong

C-O-C ether linkage band.

Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M⁺) and a

characteristic M+2 peak due to the isotopic abundance of ³⁷Cl.

Synthesis and Chemical Reactivity
Understanding the synthesis and reactivity of a molecule is key to its effective application.

Synthetic Pathway: Williamson Ether Synthesis
A standard and reliable method for preparing Allyl 2-Chlorophenyl Ether is the Williamson

ether synthesis. This Sₙ2 reaction involves the deprotonation of 2-chlorophenol to form the

corresponding phenoxide, which then acts as a nucleophile to displace a halide from an allyl

halide, such as allyl chloride or allyl bromide.

The choice of base (e.g., NaOH, K₂CO₃) and solvent (e.g., acetone, DMF) is critical for

optimizing reaction yield and minimizing side reactions. The diagram below illustrates this

common synthetic workflow.
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Caption: Williamson Ether Synthesis of Allyl 2-Chlorophenyl Ether.

Core Reactivity
The reactivity of Allyl 2-Chlorophenyl Ether is dominated by two key features: the allyl group

and the chlorinated aromatic ring.

Claisen Rearrangement: As an allyl aryl ether, it is susceptible to the Claisen rearrangement.

Upon heating, the allyl group can migrate from the oxygen to the ortho position of the

aromatic ring, forming 2-allyl-6-chlorophenol. This is a powerful C-C bond-forming reaction.
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Preparation
- Wear PPE (Gloves, Goggles, Lab Coat)

- Work in a Fume Hood

Handling & Reaction
- Use sealed glassware

- Avoid inhalation of vapors

Workup & Cleanup
- Quench reaction carefully

- Segregate waste

Storage
- Tightly sealed container

- Cool, well-ventilated area

Click to download full resolution via product page

Caption: Integrated safety workflow for handling hazardous chemicals.

Step-by-Step Handling Protocol:

Risk Assessment: Before any experiment, conduct a thorough risk assessment covering all

reactants, products, and procedures.

Engineering Controls: All manipulations must be performed inside a certified chemical fume

hood to prevent inhalation of vapors.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), splash-

proof safety goggles, and a flame-resistant lab coat at all times.
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Dispensing: Use a syringe or cannula for transferring the liquid to minimize exposure. Avoid

pouring in the open.

Spill Management: Have a spill kit readily available containing an appropriate absorbent

material. In case of a spill, evacuate the area, and follow established institutional procedures.

Waste Disposal: Dispose of all contaminated materials and chemical waste in properly

labeled, sealed containers according to institutional and regulatory guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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